Cas no 1361762-08-4 (3,4-Dichloro-4'-iodo-2'-methyl-biphenyl)

• Product Name: 3,4-Dichloro-4'-iodo-2'-methyl-biphenyl
• CAS No: 1361762-08-4
• MF: C₁₃H₉Cl₂I
• MW: 363.021034002304
• CID: 4994338
• Update Time: 2025-07-25

3,4-Dichloro-4'-iodo-2'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-4'-iodo-2'-methyl-biphenyl

• Inchi： 1S/C13H9Cl2I/c1-8-6-10(16)3-4-11(8)9-2-5-12(14)13(15)7-9/h2-7H,1H3
• InChI Key： ZEAWCZQGOCQUJH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C)C=1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 3,4-Dichloro-4'-iodo-2'-methyl-biphenyl

Professional Introduction to 3,4-Dichloro-4'-iodo-2'-methyl-biphenyl (CAS No. 1361762-08-4)

3,4-Dichloro-4'-iodo-2'-methyl-biphenyl, with the chemical identifier CAS No. 1361762-08-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This biphenyl derivative, characterized by its 3,4-dichloro and 4'-iodo substituents along with a 2'-methyl group, has garnered attention due to its versatile applications in the development of novel materials and bioactive molecules.

The structural uniqueness of 3,4-Dichloro-4'-iodo-2'-methyl-biphenyl lies in its biphenyl core, which serves as a privileged scaffold in medicinal chemistry. The presence of chlorine and iodine atoms at specific positions enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for the synthesis of biologically active compounds.

In recent years, the compound has been explored in the context of drug discovery and material science. Its ability to undergo selective functionalization has made it a candidate for designing small-molecule inhibitors targeting various therapeutic pathways. For instance, derivatives of this compound have been investigated for their potential in modulating kinases and other enzymes involved in cancer signaling pathways. The iodo moiety, in particular, facilitates palladium-catalyzed reactions that can introduce diverse pharmacophores, thereby expanding the chemical space for drug design.

The pharmaceutical industry has shown considerable interest in biphenyl derivatives due to their broad spectrum of biological activities. The combination of electron-withdrawing and electron-donating groups in 3,4-Dichloro-4'-iodo-2'-methyl-biphenyl imparts unique electronic properties that can be exploited in the design of molecules with enhanced binding affinity and selectivity. This has led to several research endeavors aimed at synthesizing analogs with improved pharmacokinetic profiles and reduced side effects.

Beyond pharmaceutical applications, this compound has found utility in materials science. Its rigid biphenyl structure contributes to thermal stability and electronic properties that are desirable in organic semiconductors and optoelectronic devices. Researchers have leveraged its reactivity to develop novel polymers and small molecules with applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to precisely tune its electronic properties by altering substituents makes it a promising candidate for next-generation electronic materials.

The synthesis of 3,4-Dichloro-4'-iodo-2'-methyl-biphenyl involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the bromination or chlorination of biphenyl precursors followed by selective methylation and iodination. Advanced techniques such as transition-metal catalysis have been employed to enhance yield and selectivity. These synthetic strategies not only underscore the compound's synthetic accessibility but also demonstrate the progress achieved in catalytic methodologies.

In conclusion, 3,4-Dichloro-4'-iodo-2'-methyl-biphenyl represents a cornerstone compound in both pharmaceutical and materials science research. Its structural features enable diverse functionalization pathways, making it indispensable for constructing complex molecular entities with tailored properties. As research continues to uncover new applications for this versatile intermediate, its significance is poised to grow further, driving innovation across multiple scientific disciplines.